Cas no 1637781-26-0 (Methyl 2-(methylsulfonyl)isonicotinate)

• Product Name: Methyl 2-(methylsulfonyl)isonicotinate
• CAS No: 1637781-26-0
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• CID: 4826982
• Update Time: 2023-08-19

Methyl 2-(methylsulfonyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(methylsulfonyl)isonicotinate
• 2-methylsulfonyl-4-methoxycarbonylpyridine
• Methyl 2-(methylsulfonyl)-4-pyridinecarboxylate
• METHYL 2-METHANESULFONYLPYRIDINE-4-CARBOXYLATE

• Inchi： 1S/C8H9NO4S/c1-13-8(10)6-3-4-9-7(5-6)14(2,11)12/h3-5H,1-2H3
• InChI Key： WABKNBROIZONPK-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)OC)C=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 0.3
• Topological Polar Surface Area: 81.7